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Compound of Interest

Compound Name: (aS)-PH-797804

Cat. No.: B049361

Technical Support Center: (aS)-PH-797804

This guide provides researchers, scientists, and drug development professionals with technical
information and troubleshooting advice for handling (aS)-PH-797804, with a focus on its
solubility in DMSO and cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving (aS)-PH-7978047

Al: The recommended solvent for creating a stock solution of (aS)-PH-797804 is high-purity,
anhydrous Dimethyl Sulfoxide (DMSQO). The compound is highly soluble in DMSO but is
insoluble in water and has limited solubility in ethanol.[1][2]

Q2: I'm having trouble dissolving (aS)-PH-797804 in DMSO. What could be the issue?
A2: Several factors can affect the dissolution of (aS)-PH-797804 in DMSO:

o DMSO Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The
presence of water in your DMSO can significantly reduce the solubility of the compound.[1]
[3] Always use fresh, anhydrous DMSO from a newly opened bottle.

o Temperature: Gentle warming in a water bath can aid dissolution.[1]

e Agitation: Vigorous vortexing or sonication can help break up compound aggregates and
facilitate dissolution.[1][3]
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Q3: My (aS)-PH-797804 precipitated when | added it to my aqueous cell culture medium. How
can | prevent this?

A3: Direct addition of a highly concentrated DMSO stock solution to an aqueous medium can
cause the compound to precipitate. To avoid this, it is crucial to perform a serial dilution. First,
prepare a high-concentration stock solution in 100% DMSO. Then, dilute this stock solution into
your cell culture medium to the final desired working concentration. Ensure rapid mixing during
the dilution step to prevent localized high concentrations that can lead to precipitation.

Q4: How should | store my (aS)-PH-797804 stock solution?

A4: Once dissolved in DMSQO, it is recommended to aliquot the stock solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.[4][5] These aliquots should be stored
at -20°C for long-term stability.[4][5][6]

Solubility Data

The solubility of (aS)-PH-797804 can vary slightly between batches and suppliers. The
following table summarizes reported solubility data.

Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

DMSO 96 201.13 [1]

DMSO 50 104.76 [3]

DMSO 23.86 50

Ethanol 20 41.90 [1]

Water Insoluble Insoluble [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
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* Weigh the Compound: Accurately weigh the desired amount of (aS)-PH-797804 powder
(Molecular Weight: 477.3 g/mol ) in a sterile microcentrifuge tube.

o Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM
concentration. For example, to prepare a 10 mM stock from 1 mg of the compound, add
209.5 pL of DMSO.

» Dissolve the Compound: Vortex the solution vigorously. If necessary, use an ultrasonic bath
for a few minutes to ensure complete dissolution.[3]

» Storage: Aliquot the stock solution into single-use tubes and store at -20°C.

Protocol 2: Preparation of a Working Solution in Cell

Culture Media

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM (aS)-PH-797804 DMSO stock
solution at room temperature.

e Pre-warm Media: Pre-warm the desired volume of cell culture medium to 37°C.

 Dilution: Add the required volume of the DMSO stock solution to the pre-warmed media to
reach the final working concentration. For example, to prepare 10 mL of media with a final
concentration of 10 uM, add 10 pL of the 10 mM stock solution.

e Mix Thoroughly: Immediately after adding the stock solution, mix the media well by gentle
inversion or pipetting to ensure homogeneity and prevent precipitation.

¢ Use Immediately: It is recommended to use the prepared working solution immediately for
your experiments.

Mechanism of Action: p38 MAPK Signaling Pathway

(aS)-PH-797804 is a potent and selective ATP-competitive inhibitor of p38a and p383 mitogen-

activated protein kinases (MAPK).[3][7] The p38 MAPK signaling cascade is activated by
cellular stressors and inflammatory cytokines, leading to the production of downstream
inflammatory mediators like TNF-a and IL-6.[8][9] By inhibiting p38 MAPK, (aS)-PH-797804
effectively blocks this inflammatory response.[1][4]
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Caption: p38 MAPK signaling pathway and the inhibitory action of (aS)-PH-797804.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(aS)-PH-797804 solubility in DMSO and media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049361#as-ph-797804-solubility-in-dmso-and-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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